Cas no 1807169-70-5 (2-Chloro-6-fluoropyridine hydrochloride)

• Product Name: 2-Chloro-6-fluoropyridine hydrochloride
• CAS No: 1807169-70-5
• MF: C₅H₄Cl₂FN
• MW: 167.996362686157
• CID: 4902639
• Update Time: 2025-11-01

2-Chloro-6-fluoropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoropyridine hydrochloride

• Inchi： 1S/C5H3ClFN.ClH/c6-4-2-1-3-5(7)8-4;/h1-3H;1H
• InChI Key： XRJYOZYOPMAQLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(N=1)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 78.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-fluoropyridine hydrochloride

Professional Introduction to 2-Chloro-6-fluoropyridine hydrochloride (CAS No. 1807169-70-5)

2-Chloro-6-fluoropyridine hydrochloride is a highly versatile intermediate in modern pharmaceutical and agrochemical synthesis, characterized by its unique structural properties that make it valuable for the development of novel bioactive compounds. This compound, identified by the chemical abstracts service number CAS No. 1807169-70-5, belongs to the class of halogenated pyridines, which are widely recognized for their role in medicinal chemistry due to their ability to modulate biological pathways effectively.

The molecular structure of 2-Chloro-6-fluoropyridine hydrochloride consists of a pyridine ring substituted with a chlorine atom at the 2-position and a fluorine atom at the 6-position, with the hydrochloride salt form enhancing its solubility in aqueous solutions. This configuration imparts distinct reactivity patterns, making it a preferred building block for further chemical modifications. The presence of both electronegative halogen atoms increases the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are pivotal in drug discovery processes.

In recent years, 2-Chloro-6-fluoropyridine hydrochloride has garnered significant attention in the pharmaceutical industry for its applications in synthesizing small-molecule inhibitors targeting various therapeutic areas. One notable area of research involves its use in developing kinase inhibitors, where the halogenated pyridine scaffold serves as a key pharmacophore. For instance, studies have demonstrated its utility in creating selective inhibitors of tyrosine kinases, which are crucial in treating cancers and inflammatory diseases. The fluorine atom, in particular, contributes to metabolic stability and binding affinity, enhancing the efficacy of resulting drug candidates.

Moreover, 2-Chloro-6-fluoropyridine hydrochloride has been explored in the synthesis of antiviral agents. The structural features of this compound allow for interactions with viral proteases and polymerases, making it a promising candidate for developing treatments against RNA viruses. Recent advances in medicinal chemistry have shown that derivatives of this compound exhibit potent inhibitory effects against enzymes such as HIV protease and influenza neuraminidase. The chlorine substituent at the 2-position further enhances binding interactions by participating in hydrogen bonding or dipole-dipole interactions with target proteins.

The agrochemical sector also benefits from 2-Chloro-6-fluoropyridine hydrochloride, where it is employed in formulating novel pesticides and herbicides. Its ability to undergo diverse chemical transformations enables the creation of compounds with enhanced bioactivity against pests while maintaining environmental safety. Research has highlighted its role in developing systemic insecticides that target insect nervous systems without adverse effects on non-target organisms. This aligns with global efforts to develop sustainable agricultural practices that minimize ecological impact.

The synthetic methodologies involving 2-Chloro-6-fluoropyridine hydrochloride are continually evolving, driven by advancements in catalytic systems and green chemistry principles. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been particularly effective in incorporating aryl or heteroaryl groups onto the pyridine backbone. These reactions often proceed under mild conditions, improving yields and reducing waste generation—a critical consideration in modern drug development.

Another area of innovation is the application of flow chemistry techniques to synthesize derivatives of 2-Chloro-6-fluoropyridine hydrochloride. Continuous flow reactors enable precise control over reaction parameters, leading to higher reproducibility and scalability. This approach is particularly advantageous for industrial-scale production where consistency and efficiency are paramount. Additionally, flow chemistry facilitates rapid screening of reaction conditions, accelerating the discovery pipeline for new bioactive molecules.

The pharmacokinetic properties of compounds derived from 2-Chloro-6-fluoropyridine hydrochloride are also subjects of extensive research. The hydrochloride salt form enhances oral bioavailability by improving solubility and dissolution rates. Furthermore, computational modeling techniques such as molecular docking and quantum mechanics simulations have been employed to predict binding affinities and metabolic stability. These tools aid in optimizing lead compounds before they enter preclinical testing, thereby reducing development costs and timelines.

In conclusion,2-Chloro-6-fluoropyridine hydrochloride (CAS No. 1807169-70-5) represents a cornerstone intermediate in synthetic chemistry with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse applications in drug discovery, particularly in developing kinase inhibitors and antiviral agents. As research progresses, innovative synthetic strategies will continue to unlock its full potential, contributing to advancements that improve human health and agricultural productivity worldwide.